Cas no 88882-28-4 (3,5-dimethyl-1,3-benzoxazol-2-one)
88882-28-4 structure
Product Name:3,5-dimethyl-1,3-benzoxazol-2-one
CAS No:88882-28-4
MF:C9H9NO2
MW:163.173262357712
MDL:MFCD04362496
CID:620224
PubChem ID:13117589
Update Time:2025-04-19
3,5-dimethyl-1,3-benzoxazol-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Benzoxazolone, 3,5-dimethyl-
- 3,5-dimethyl-1,3-benzoxazol-2-one
- CCG-321433
- SCHEMBL434086
- CS-0250598
- DTGPFNICWVLWSJ-UHFFFAOYSA-N
- AS-61859
- AKOS022324575
- 3,5-dimethyl-2,3-dihydro-1,3-benzoxazol-2-one
- 88882-28-4
- DTXSID90519272
- MFCD04362496
- W16975
- 3,5-Dimethylbenzo[d]oxazol-2(3H)-one
- EN300-51498
- 3,5-dimethyl-1,3-benzoxazol-2(3H)-one
-
- MDL: MFCD04362496
- Inchi: 1S/C9H9NO2/c1-6-3-4-8-7(5-6)10(2)9(11)12-8/h3-5H,1-2H3
- InChI Key: DTGPFNICWVLWSJ-UHFFFAOYSA-N
- SMILES: O1C(N(C)C2C=C(C)C=CC1=2)=O
Computed Properties
- Exact Mass: 163.063328530g/mol
- Monoisotopic Mass: 163.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 29.5Ų
3,5-dimethyl-1,3-benzoxazol-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM413583-100mg |
2(3H)-Benzoxazolone, 3,5-dimethyl- |
88882-28-4 | 95%+ | 100mg |
$*** | 2023-05-29 | |
| Chemenu | CM413583-250mg |
2(3H)-Benzoxazolone, 3,5-dimethyl- |
88882-28-4 | 95%+ | 250mg |
$*** | 2023-05-29 | |
| eNovation Chemicals LLC | D769691-250mg |
2(3H)-Benzoxazolone, 3,5-dimethyl- |
88882-28-4 | 95% | 250mg |
$290 | 2024-06-07 | |
| TRC | B431005-25mg |
3,5-dimethyl-1,3-benzoxazol-2-one |
88882-28-4 | 25mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B431005-50mg |
3,5-dimethyl-1,3-benzoxazol-2-one |
88882-28-4 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B431005-250mg |
3,5-dimethyl-1,3-benzoxazol-2-one |
88882-28-4 | 250mg |
$ 365.00 | 2022-06-07 | ||
| Enamine | EN300-51498-0.05g |
3,5-dimethyl-2,3-dihydro-1,3-benzoxazol-2-one |
88882-28-4 | 95% | 0.05g |
$84.0 | 2023-02-10 | |
| Enamine | EN300-51498-0.1g |
3,5-dimethyl-2,3-dihydro-1,3-benzoxazol-2-one |
88882-28-4 | 95% | 0.1g |
$124.0 | 2023-02-10 | |
| Enamine | EN300-51498-0.25g |
3,5-dimethyl-2,3-dihydro-1,3-benzoxazol-2-one |
88882-28-4 | 95% | 0.25g |
$178.0 | 2023-02-10 | |
| Enamine | EN300-51498-0.5g |
3,5-dimethyl-2,3-dihydro-1,3-benzoxazol-2-one |
88882-28-4 | 95% | 0.5g |
$331.0 | 2023-02-10 |
3,5-dimethyl-1,3-benzoxazol-2-one Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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